N-(2-ethyl-6-methylphenyl)-3-phenoxypropanamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-3-phenoxypropanamide
• InChI: InChI=1S/C18H21NO2/c1-3-15-9-7-8-14(2)18(15)19-17(20)12-13-21-16-10-5-4-6-11-16/h4-11H,3,12-13H2,1-2H3,(H,19,20)
• InChI Key: JXCDHVZTHNRRSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CCOC2=CC=CC=C2)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• Solubility: 10.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethyl-6-methylphenyl)-3-phenoxypropanamide, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a Japanese pharmaceutical company and has been used for scientific research purposes since then. AH-7921 is structurally similar to other opioids, such as fentanyl and morphine. However, it has a unique chemical structure that gives it different properties and effects.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, metolachlor, a commonly used herbicide, functions by inhibiting chlorophyll and protein synthesis in target plants.

Safety and Hazards

The safety and hazards of similar compounds have been documented. For instance, metolachlor is combustible and should not be exposed to open flames. Another similar compound, “N-(2-ethyl-6-Methylphenyl)acetaMide”, has specific hazards arising from the chemical, but no data is available.